Cas no 88981-46-8 (2H-Pyran, 3-ethyl-5,6-dihydro-)

• Product Name: 2H-Pyran, 3-ethyl-5,6-dihydro-
• CAS No: 88981-46-8
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 617213
• PubChem ID: 13166769
• Update Time: 2025-04-19

2H-Pyran, 3-ethyl-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 3-ethyl-5,6-dihydro-
• 5-ethyl-3,6-dihydro-2H-pyran
• DTXSID50524206
• 88981-46-8
• SCHEMBL18294972

• Inchi： 1S/C7H12O/c1-2-7-4-3-5-8-6-7/h4H,2-3,5-6H2,1H3
• InChI Key： NWJRNYAKPORTAH-UHFFFAOYSA-N
• SMILES： O1CCC=C(CC)C1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans